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Compound of Interest

Compound Name: 3-methylbenzoyl Fluoride

Cat. No.: B15395457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methylbenzoyl fluoride is a valuable reagent in organic synthesis, particularly in the

development of novel pharmaceutical compounds and agrochemicals. Its direct commercial

availability is limited, necessitating a synthetic approach for its acquisition in a laboratory

setting. This technical guide provides a comprehensive overview of the commercial availability

of the key precursor, 3-methylbenzoyl chloride, and presents a detailed experimental protocol

for the synthesis of 3-methylbenzoyl fluoride.

Commercial Availability of the Precursor: 3-
Methylbenzoyl Chloride
While 3-methylbenzoyl fluoride is not readily available from major chemical suppliers, its

immediate precursor, 3-methylbenzoyl chloride (also known as m-toluoyl chloride), is widely

commercially available. This allows for a straightforward, one-step synthesis of the desired

fluoride compound. Researchers can procure 3-methylbenzoyl chloride from a variety of

suppliers in various purities and quantities.

A summary of prominent suppliers for 3-methylbenzoyl chloride (CAS No. 1711-06-4) is

provided below. Pricing is typically available upon request from the respective vendors.
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Supplier Product Name Purity
Available
Quantities

CAS Number

Sigma-Aldrich
m-Toluoyl

chloride
99%

Grams to

Kilograms
1711-06-4

TCI Chemicals
m-Toluoyl

Chloride
>98.0% (GC)

Grams to

Kilograms
1711-06-4[1]

Molport
3-methylbenzoyl

chloride
95-97% Grams 1711-06-4[2]

Biosynth
m-Toluoyl

Chloride
Not specified Not specified 1711-06-4[3]

BLD Pharm
3-Methylbenzoyl

chloride
Not specified Not specified 1711-06-4[4]

Spectrum

Chemical

m-Toluoyl

Chloride
Not specified Not specified 1711-06-4[5]

Matrix Fine

Chemicals

3-

METHYLBENZO

YL CHLORIDE

Not specified Not specified 1711-06-4[6]

Synthesis of 3-Methylbenzoyl Fluoride from 3-
Methylbenzoyl Chloride
The conversion of an acyl chloride to an acyl fluoride is a standard transformation in organic

chemistry. The following protocol is a general and reliable method that can be adapted for the

synthesis of 3-methylbenzoyl fluoride.

Experimental Protocol: Halogen Exchange Reaction
This procedure is based on the well-established method of converting carboxylic acid chlorides

to fluorides using a suitable fluoride salt.

Materials:

3-Methylbenzoyl chloride (CAS: 1711-06-4)
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Anhydrous Potassium Fluoride (KF) or Cesium Fluoride (CsF)

Anhydrous solvent (e.g., acetonitrile, dichloromethane, or sulfolane)

Phase-transfer catalyst (e.g., 18-crown-6 or tetrabutylammonium fluoride), optional but

recommended for KF.

Inert gas (Nitrogen or Argon)

Standard laboratory glassware for anhydrous reactions (e.g., round-bottom flask, condenser,

magnetic stirrer)

Distillation apparatus

Procedure:

Preparation: Under an inert atmosphere (nitrogen or argon), add finely powdered and dried

potassium fluoride (or cesium fluoride, which is more reactive but also more expensive) to a

round-bottom flask equipped with a magnetic stirrer and a reflux condenser. A 1.5 to 2.0

molar excess of the fluoride salt relative to the 3-methylbenzoyl chloride is recommended.

Solvent Addition: Add a suitable anhydrous solvent to the flask. Acetonitrile is a common

choice. If using potassium fluoride, the addition of a catalytic amount of a phase-transfer

catalyst can significantly improve the reaction rate.

Reactant Addition: Slowly add 3-methylbenzoyl chloride to the stirred suspension of the

fluoride salt in the solvent at room temperature. The reaction is often exothermic, and cooling

with an ice bath may be necessary to control the initial reaction rate.

Reaction: After the initial addition, heat the reaction mixture to reflux and monitor the

progress of the reaction by a suitable analytical method (e.g., TLC, GC-MS, or IR

spectroscopy). The disappearance of the starting material and the appearance of the product

can be tracked. The C=O stretching frequency in the IR spectrum will shift to a higher

wavenumber for the acyl fluoride compared to the acyl chloride.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the

reaction mixture to remove the inorganic salts (KCl or CsCl and excess fluoride salt).
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Purification: Carefully remove the solvent from the filtrate under reduced pressure. The crude

3-methylbenzoyl fluoride can then be purified by vacuum distillation.

Safety Precautions:

Acyl halides are corrosive and lachrymatory. All manipulations should be performed in a well-

ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Anhydrous conditions are crucial for the success of this reaction, as moisture will hydrolyze

the acyl halides.

Visualizing the Synthesis Pathway
The following diagram illustrates the straightforward synthetic route from the commercially

available precursor to the desired product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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